Cas no 2229127-92-6 (2-1-(2-phenylpropan-2-yl)cyclopropylacetic acid)

• Product Name: 2-1-(2-phenylpropan-2-yl)cyclopropylacetic acid
• CAS No: 2229127-92-6
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6198238
• PubChem ID: 165681533
• Update Time: 2025-06-07

2-1-(2-phenylpropan-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-phenylpropan-2-yl)cyclopropylacetic acid
• 2229127-92-6
• 2-[1-(2-phenylpropan-2-yl)cyclopropyl]acetic acid
• EN300-1877787

• Inchi： 1S/C14H18O2/c1-13(2,11-6-4-3-5-7-11)14(8-9-14)10-12(15)16/h3-7H,8-10H2,1-2H3,(H,15,16)
• InChI Key： LNMCSYRSLOPZKJ-UHFFFAOYSA-N
• SMILES： OC(CC1(C(C2C=CC=CC=2)(C)C)CC1)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(2-phenylpropan-2-yl)cyclopropylacetic acid

Comprehensive Overview of 2-1-(2-phenylpropan-2-yl)cyclopropylacetic acid (CAS No. 2229127-92-6): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 2-1-(2-phenylpropan-2-yl)cyclopropylacetic acid (CAS No. 2229127-92-6) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its cyclopropylacetic acid backbone and phenylpropan-2-yl substituent, is increasingly studied for its potential in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "synthesis of 2-1-(2-phenylpropan-2-yl)cyclopropylacetic acid", "CAS 2229127-92-6 applications", and "cyclopropylacetic acid derivatives", reflecting its growing relevance.

The molecular structure of 2-1-(2-phenylpropan-2-yl)cyclopropylacetic acid combines a cyclopropane ring with a phenyl group, offering steric and electronic properties that are valuable in drug design. Recent studies highlight its role as a building block for bioactive molecules, particularly in modulating enzyme activity or receptor binding. With the rise of green chemistry trends, queries such as "sustainable synthesis of CAS 2229127-92-6" and "environmentally friendly derivatives" underscore the demand for eco-friendly production methods.

From an industrial perspective, 2-1-(2-phenylpropan-2-yl)cyclopropylacetic acid is explored for its utility in high-performance polymers and liquid crystals. Its rigid cyclopropyl moiety enhances thermal stability, making it a candidate for advanced materials. Searches like "CAS 2229127-92-6 in material science" and "phenylpropan-2-yl compounds for electronics" align with the surge in interest for smart materials and nanotechnology applications.

In the pharmaceutical sector, this compound’s potential as a metabolite intermediate or prodrug component is under investigation. The acetic acid functional group allows for further derivatization, enabling tailored pharmacokinetic profiles. Popular search terms such as "2-1-(2-phenylpropan-2-yl)cyclopropylacetic acid in drug discovery" and "CAS 2229127-92-6 bioavailability" reflect its prominence in medicinal chemistry discussions.

Analytical challenges associated with 2-1-(2-phenylpropan-2-yl)cyclopropylacetic acid, including chromatographic separation and spectroscopic characterization, are also frequently queried. Advanced techniques like HPLC-MS and NMR are critical for quality control, as seen in searches for "CAS 2229127-92-6 purity analysis" and "cyclopropylacetic acid spectroscopy".

Looking ahead, the compound’s adaptability positions it as a key player in innovation-driven industries. Whether in catalysis, bioconjugation, or polymeric composites, its multifaceted nature continues to inspire research. As the scientific community prioritizes structure-activity relationships and scalable synthesis, 2-1-(2-phenylpropan-2-yl)cyclopropylacetic acid remains a focal point for breakthroughs.